Cas no 1806045-58-8 (Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate
• CAS No: 1806045-58-8
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4955066
• Update Time: 2025-05-19

Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7BrF3NO2/c1-16-8(15)4-2-3-5(14)7(10)6(4)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： JXGUABQZCUSGRH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate

Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate (CAS No. 1806045-58-8)

Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate is a highly specialized organic compound with the CAS registry number 1806045-58-8. This compound belongs to the class of benzoic acid derivatives, specifically featuring a methyl ester group, an amino substituent, a bromine atom, and a trifluoromethyl group attached to the benzene ring. Its unique structure endows it with distinctive chemical and physical properties, making it a valuable compound in various research and industrial applications.

The molecular formula of Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate is C9H7BrF3NO2, and its molecular weight is approximately 296.1 g/mol. The compound's structure is characterized by a benzene ring with substituents at positions 2, 3, and 4. The substituents include a trifluoromethyl group (-CF3) at position 2, a bromine atom (Br) at position 3, an amino group (-NH2) at position 4, and a methyl ester group (-COOCH3) attached to the carboxylic acid moiety. This arrangement of functional groups contributes to its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate in the field of medicinal chemistry. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of drug candidates. Additionally, the presence of an amino group provides opportunities for further functionalization, such as forming amides or other bioisosteres. The bromine atom introduces halogenation effects, which can be exploited in various synthetic pathways to create diverse pharmacophores.

In terms of synthesis, Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The introduction of the trifluoromethyl group typically requires specialized reagents such as trifluoroacetic anhydride or other fluorinating agents under controlled conditions. The amino group can be introduced via reduction of nitro groups or through direct substitution reactions.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where precise control over solubility and reactivity is essential.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of compounds like Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate. For instance, density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution on the benzene ring, enhancing its electrophilic character at specific positions. This insight has been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, Methyl 4-amino-3-bromo-2-(trifluoromethyl)benzoate (CAS No. 1806045-58-8) is a versatile compound with promising applications in pharmaceutical research and organic synthesis. Its unique combination of functional groups provides researchers with a valuable tool for exploring novel chemical transformations and developing innovative drug candidates.